N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)cyclopentanecarboxamide

• IUPAC Name: N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]cyclopentanecarboxamide
• InChI: InChI=1S/C16H22N2O3S/c1-12-7-8-14(18-9-4-10-22(18,20)21)11-15(12)17-16(19)13-5-2-3-6-13/h7-8,11,13H,2-6,9-10H2,1H3,(H,17,19)
• InChI Key: PCOUIHXVLNYZAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CCCS2(=O)=O)NC(=O)C3CCCC3
• Molecular Formula: C16H22N2O3S
• Molecular Weight: 322.4 g/mol

Description

N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)cyclopentanecarboxamide is a compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicine, agriculture, and materials science. This compound is a derivative of isothiazolidinone, which is known for its antimicrobial and antifungal properties.

Scientific Research Applications

Antibacterial and Antimicrobial Applications

• Synthesis and Evaluation as Antibacterial Agents : A study on arylpiperazinyl oxazolidinones, which share a core structure with the specified compound, evaluated their in vitro activities against resistant Gram-positive strains like MRSA and VRE. The study suggests that compounds with this structure could have potent antibacterial properties, highlighting their relevance in addressing antibiotic resistance (S. Jang et al., 2004).

• In Vitro Activities Against Bacterial Clinical Isolates : Another research focusing on oxazolidinone analogs demonstrated significant in vitro antibacterial activities against a wide range of pathogens, including strains resistant to conventional treatments. This underscores the potential of oxazolidinone derivatives in developing new antibacterial drugs (G. Zurenko et al., 1996).

Antitumor Activities

• Designing Anticancer Agents : Research on functionalized amino acid derivatives, similar in conceptual design to N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)cyclopentanecarboxamide, showed that these compounds exhibit promising cytotoxicity against cancer cell lines, indicating potential use in anticancer therapy (Vivek Kumar et al., 2009).

• Novel Compounds with Antitumor and Antimicrobial Activities : A study synthesizing novel N-arylpyrazole-containing enaminones indicated their cytotoxic effects against human cancer cell lines, suggesting a dual utility in cancer treatment and antimicrobial resistance management (S. Riyadh, 2011).

Synthesis of Novel Compounds

• Building Blocks for cis-2-Amino Alcohols : The synthesis of 1-oxa-3-azapentalen-2-ones from propargyl alcohols, CO2, and amines using an intramolecular amidoalkylation reaction of oxazolidin-2-ones presents a method for creating precursors to potentially therapeutic cis-2-amino alcohols, illustrating the versatility of oxazolidinone derivatives in synthesizing complex molecules (N. B. Chernysheva et al., 2003).